Cas no 823200-10-8 (2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, hexyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, hexyl ester, (2E)-
• CAS No: 823200-10-8
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 694837
• PubChem ID: 71419411
• Update Time: 2025-04-19

2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, hexyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, hexyl ester, (2E)-
• hexyl 3-(1,3-benzodioxol-5-yl)prop-2-enoate
• DTXSID80838661
• Hexyl 3-(2H-1,3-benzodioxol-5-yl)prop-2-enoate
• 823200-10-8

• Inchi： 1S/C16H20O4/c1-2-3-4-5-10-18-16(17)9-7-13-6-8-14-15(11-13)20-12-19-14/h6-9,11H,2-5,10,12H2,1H3
• InChI Key： DWVLVERFNRNLGK-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC2=C(C=1)OCO2)=O)CCCCCC

Computed Properties

• Exact Mass: 276.13615911g/mol
• Monoisotopic Mass: 276.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 44.8Ų